Cas no 1142211-05-9 (Methyl 6-(2-Chloroethyl)pyrazolo1,5-apyrimidine-2-carboxylate)

Methyl 6-(2-Chloroethyl)pyrazolo1,5-apyrimidine-2-carboxylate structure
1142211-05-9 structure
Product Name:Methyl 6-(2-Chloroethyl)pyrazolo1,5-apyrimidine-2-carboxylate
CAS No:1142211-05-9
MF:C10H10ClN3O2
MW:239.658300876617
MDL:MFCD12028415
CID:3159708
PubChem ID:25220807
Update Time:2025-04-21

Methyl 6-(2-Chloroethyl)pyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-(2-chloroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
    • AKOS005172465
    • methyl6-(2-chloroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
    • DTXSID901140464
    • MFCD12028415
    • 1142211-05-9
    • pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 6-(2-chloroethyl)-, methyl ester
    • LS-03389
    • STK506151
    • ALBB-009992
    • H25468
    • Methyl 6-(2-Chloroethyl)pyrazolo1,5-apyrimidine-2-carboxylate
    • MDL: MFCD12028415
    • Inchi: 1S/C10H10ClN3O2/c1-16-10(15)8-4-9-12-5-7(2-3-11)6-14(9)13-8/h4-6H,2-3H2,1H3
    • InChI Key: UBPOADLMYHAAET-UHFFFAOYSA-N
    • SMILES: ClCCC1C=NC2=CC(C(=O)OC)=NN2C=1

Computed Properties

  • Exact Mass: 239.0461543g/mol
  • Monoisotopic Mass: 239.0461543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 56.5Ų

Methyl 6-(2-Chloroethyl)pyrazolo1,5-apyrimidine-2-carboxylate Security Information

  • HazardClass:IRRITANT

Methyl 6-(2-Chloroethyl)pyrazolo1,5-apyrimidine-2-carboxylate Pricemore >>

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